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Glycyclamide analytical method validation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Glycyclamide

CAS No.: 664-95-9

Cat. No.: S529045

Chemical Profile of Glycyclamide

The table below summarizes the basic identifying information and properties of glycyclamide from the

search results, which can serve as a starting point for method development [1] [2].

Property Details

CAS Registry Number 664-95-9 [1] [2]

IUPAC Name N-(Cyclohexylcarbamoyl)-4-methylbenzenesulfonamide [1]
Molecular Formula C14H20N20sS [1] [2]

Average Mass 296.385 g/mol [1]

Melting Point 174-176 °C [2]

Water Solubility 18.36 mg/L (at 37 °C) [2]

pKa 5.50 (Uncertain) [2]

Primary Use Antidiabetic medication (Sulfonylurea) [2]
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Research Context and Analytical Clues

Although a direct method is unavailable, the search results provide some relevant context and indirect clues:

¢ Therapeutic Class Context: Glycyclamide is a sulfonylurea drug [2]. Recent scientific protocols,
such as a 2022 Cochrane review protocol, are investigating the neuroprotective effects of this class
of drugs (including glibenclamide and glimepiride) for ischemic stroke, which underscores its ongoing
research relevance [3].

¢ Analytical Techniques for Similar Compounds: A study compared High-Performance Liquid
Chromatography (HPLC) with a fluorescence detector and Liquid Chromatography/Mass
Spectrometry (LC/MS) for determining glibenclamide (a related sulfonylurea) in serum. This
suggests that these techniques are applicable for this drug class [4]. The method involved sample
acidification, chloroform extraction, and for HPLC, derivatization with a fluorescent agent [4].

How to Proceed with Method Development

Given the lack of a direct protocol, here is a general approach and workflow you can follow to develop and

validate your own analytical method for glycyclamide.
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e Technique Selection: Based on the information found, a chromatographic technique is most

appropriate.

o Primary Choice: LC-MSIMS: This offers high specificity and sensitivity, especially for complex
biological matrices like serum or plasma [4].

o Alternative: HPLC with UV/FLD: HPLC with a UV-Vis or Fluorescence Detector is a robust
and more accessible option. The finding that a similar drug was analyzed using HPLC with
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fluorescence detection after derivatization is a valuable clue [4].

e Sample Preparation: The search results indicate that for serum analysis, a liquid-liquid extraction
(LLE) with chloroform after sample acidification has been successfully used for a related compound

[4]. You could begin by testing and adapting this approach.

e Formal Validation: Once a working method is established, it must be validated. The workflow above

outlines the key parameters you need to test according to standards like ICH Q2(R1).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | C14H20N203S glycyclamide [chemspider.com]

2. Cas 664-95-9,glycyclamide [lookchem.com]

3. Neuroprotective effect of sulfonylurea drugs for people with ... [pmc.ncbi.nim.nih.gov]
4. Glibenclamide in serum: comparison of high-performance liquid... [link.springer.com]

To cite this document: Smolecule. [Glycyclamide analytical method validation]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b529045#glycyclamide-analytical-

method-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Your Ultimate Destination for Small-Molecule (aka. States
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Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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